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Compound of Interest

Compound Name: C.I. Pigment Red 23

CAS No.: 6471-49-4

Cat. No.: B1210999

Get Quote

Navigating the lifecycle of chemical reagents from procurement to disposal is a cornerstone of

laboratory safety and environmental stewardship. C.I. Pigment Red 23 (CAS 6471-49-4), a

Naphthol Red azo dye, is valued for its vibrant coloration in many research and development

applications. However, its chemical nature necessitates a rigorous and informed approach to its

disposal. This guide provides a comprehensive, step-by-step framework for the safe handling

and proper disposal of C.I. Pigment Red 23, ensuring the protection of laboratory personnel

and compliance with environmental regulations.

Hazard Profile and the Imperative for Proper
Disposal
Understanding the "why" is critical to enforcing the "how." The disposal protocols for C.I.
Pigment Red 23 are directly derived from its inherent chemical and toxicological properties.

Health Hazards: Direct contact can lead to eye irritation and skin sensitivity.[1][2] As a fine

powder, it poses an inhalation risk that can cause respiratory tract irritation.[2][3] Notably, the

compound can be absorbed rapidly through the skin, with potential systemic effects including

possible liver damage.[1]
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Physical Hazards: C.I. Pigment Red 23 is a combustible solid.[1] Crucially, as an azo

compound, it can form explosive mixtures when suspended in the air as dust at specific

concentrations.[1][4] It is also incompatible with strong oxidizing agents, which can lead to

hazardous reactions.[1][4]

Environmental Hazards: Azo dyes can be persistent in the environment and may be harmful

to aquatic life. Therefore, discharging the pigment or its solutions into sewer systems or

waterways is strictly prohibited.[3][5]

Pre-Disposal Safety & Waste Minimization
Effective waste management begins with proactive measures to minimize waste generation

and ensure safe handling during use.

Engineering and Administrative Controls
The primary line of defense is to control exposure at the source.

Ventilation: Always handle C.I. Pigment Red 23 powder in a chemical fume hood or a well-

ventilated area to control airborne levels.[2][3][4]

Designated Area: Establish a designated area for handling the pigment to prevent cross-

contamination of the laboratory.

Hygiene: Always wash hands thoroughly with soap and water after handling.[3]

Contaminated clothing should be removed and laundered before reuse.[3][5]

Personal Protective Equipment (PPE)
A robust PPE strategy is mandatory to prevent direct contact and inhalation.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1210999/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-c-i-pigment-red-23
https://cameochemicals.noaa.gov/chemical/20922
https://cameochemicals.noaa.gov/chemical/20922
https://www.chemicalbook.com/msds/pigment-red-23.pdf
https://cameochemicals.noaa.gov/chemical/20922
https://www.chemicalbook.com/msds/pigment-red-23.pdf
https://pdf.benchchem.com/3028/Proper_Disposal_of_Direct_Red_23_A_Guide_for_Laboratory_Professionals.pdf
https://www.kremer-pigmente.com/elements/resources/products/files/23290_SDS.pdf
https://www.benchchem.com/product/b1210999/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-c-i-pigment-red-23
https://www.cncolorchem.com/upLoad/file/20170315/14895449685821867.pdf
https://pdf.benchchem.com/3028/Proper_Disposal_of_Direct_Red_23_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/pigment-red-23.pdf
https://pdf.benchchem.com/3028/Proper_Disposal_of_Direct_Red_23_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/3028/Proper_Disposal_of_Direct_Red_23_A_Guide_for_Laboratory_Professionals.pdf
https://www.kremer-pigmente.com/elements/resources/products/files/23290_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards).[3][4][6]

Protects against airborne dust

particles and accidental

splashes.[3]

Hand Protection
Chemical-impermeable gloves

(e.g., nitrile or rubber).[2][3]

Prevents skin contact and

absorption, which is a primary

route of exposure.[1][3]

Respiratory Protection

An approved dust respirator

should be used if a fume hood

is unavailable or if dust

generation is unavoidable.[3]

[4][6]

Avoids inhalation of dust,

which can cause respiratory

irritation.[3]

Protective Clothing
A fire/flame-resistant lab coat

or impervious clothing.[3][4]

Minimizes skin contact and

protects against spills.[3]

Emergency Protocol for Accidental Spills
In the event of an accidental release, a swift and correct response is crucial to mitigate

hazards.

Step-by-Step Spill Cleanup Procedure
Evacuate and Secure: Immediately alert personnel in the area and restrict access. Remove

all sources of ignition.[3][4]

Don PPE: Before approaching the spill, don the full PPE detailed in the table above.

Contain the Spill:

For Solid Powder: DO NOT dry sweep. To prevent dust from becoming airborne, gently

dampen the spilled material with a 5% sodium carbonate solution or water.[1][5]

For Liquid Dispersions: Use an inert, absorbent material like sand, vermiculite, or

commercial sorbent pads to contain the spill.[3][7][8]
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Collect the Waste: Carefully sweep or wipe up the contained material.[3] Place the collected

waste and any contaminated absorbents into a suitable, sealable container designated for

hazardous waste.[1][3]

Decontaminate the Area: Clean the spill surface with a 5% sodium carbonate solution,

followed by a thorough wash with soap and water.[1] All cleaning materials (e.g., paper

towels, wipes) must also be disposed of as hazardous waste.[1][3]

Package for Disposal: Seal the waste container. If the original spill involved contaminated

clothing, seal it in a vapor-tight plastic bag for disposal.[1] Label the container clearly.

Standard Operating Procedure for Disposal
The ultimate goal is to ensure C.I. Pigment Red 23 waste is managed in a way that renders it

safe, following all institutional and regulatory guidelines. The generator of the waste is legally

responsible for it from "cradle-to-grave."[9]

Step 1: Waste Segregation and Collection
Proper segregation at the point of generation is the most critical step. Never mix incompatible

waste streams.

Grossly Contaminated Solids: This includes excess pigment powder, heavily contaminated

weighing papers, and spill cleanup debris. Collect these directly into a dedicated, robust, and

sealable hazardous waste container.[3][4]

Trace Contaminated Materials: This includes items like used gloves and lightly contaminated

bench paper. While best practice is to place these in the solid hazardous waste container,

consult your institution's Environmental Health & Safety (EHS) office for specific guidance on

trace-contaminated waste.

Contaminated Solutions: Collect any solutions containing C.I. Pigment Red 23 in a

separate, clearly labeled, and leak-proof container for liquid hazardous waste. Do not

discharge to the sewer.[3]

Step 2: Containerization and Labeling
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All waste containers must be managed to prevent leaks and clearly communicate their contents

and hazards.

Container Integrity: Ensure the container is in good condition, compatible with the chemical

waste, and is kept closed except when adding waste.[9]

Labeling: Affix a hazardous waste label to the container as soon as the first piece of waste is

added. The label must include:

The words "Hazardous Waste"

The full chemical name: "C.I. Pigment Red 23"

The date accumulation started

Associated hazards (e.g., Combustible, Irritant)

Step 3: On-Site Accumulation
Store sealed and labeled waste containers in a designated hazardous waste accumulation

area. This area should be secure, away from ignition sources, and separate from incompatible

materials.

Step 4: Final Disposal
The primary and recommended method for the final disposal of C.I. Pigment Red 23 is through

a licensed chemical destruction facility.[3]

Incineration: The preferred method is typically high-temperature incineration in a facility

equipped with an afterburner and scrubber system to handle potentially hazardous

decomposition products.[6]

Professional Disposal Service: Coordinate with your institution's EHS department to arrange

for pickup by a certified hazardous waste management company. Do not attempt to dispose

of this material through standard municipal waste channels.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of waste

generated from C.I. Pigment Red 23.

Waste Generation
(C.I. Pigment Red 23)

Identify Waste Type

Grossly Contaminated Solids
(e.g., Powder, Spill Debris)

 Solid 

Contaminated Liquids
(e.g., Solutions, Rinsates)

 Liquid 

Contaminated Sharps
(e.g., Needles, Glassware)

 Sharps 

Collect in a dedicated,
sealed, compatible solid waste container.

Collect in a dedicated,
sealed, compatible liquid waste container.

Place in an approved
puncture-proof sharps container.

Label Container Immediately:
'Hazardous Waste'

'C.I. Pigment Red 23'
Accumulation Start Date

Store in Designated Hazardous
Waste Accumulation Area

Arrange for Pickup by Licensed
Environmental Services for Incineration

Click to download full resolution via product page

Caption: Decision workflow for segregation and disposal of C.I. Pigment Red 23 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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